Cas no 74047-81-7 (1-(5-(Methylthio)thiophen-2-yl)propan-1-one)

• Product Name: 1-(5-(Methylthio)thiophen-2-yl)propan-1-one
• CAS No: 74047-81-7
• MF: C₈H₁₀OS₂
• MW: 186.294399738312
• CID: 6797545
• PubChem ID: 12564783
• Update Time: 2025-10-21

1-(5-(Methylthio)thiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Methylthio)thiophen-2-yl)propan-1-one
• 74047-81-7

• Inchi： 1S/C8H10OS2/c1-3-6(9)7-4-5-8(10-2)11-7/h4-5H,3H2,1-2H3
• InChI Key： GJQZUSQCCBYYQZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(CC)=O)SC

Computed Properties

• Exact Mass: 186.01730729g/mol
• Monoisotopic Mass: 186.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.6Ų

Additional information on 1-(5-(Methylthio)thiophen-2-yl)propan-1-one

1-(5-(Methylthio)thiophen-2-yl)propan-1-one: A Comprehensive Overview

1-(5-(Methylthio)thiophen-2-yl)propan-1-one is a compound with the CAS number 74047-81-7, and it has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is characterized by its thiophene ring, which is a five-membered aromatic heterocycle containing two sulfur atoms. The presence of a methylthio group at the 5-position of the thiophene ring adds to its chemical complexity and functional versatility. Additionally, the propanone group attached to the thiophene ring further enhances its reactivity and utility in various chemical reactions.

The synthesis of 1-(5-(Methylthio)thiophen-2-yl)propan-1-one involves a series of carefully designed organic reactions. One common approach is the alkylation of a thiophene derivative followed by ketone formation through oxidation or condensation reactions. The compound's structure makes it an excellent candidate for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block in the development of novel pharmaceutical agents and advanced materials.

One of the most intriguing aspects of 1-(5-(Methylthio)thiophen-2-yl)propan-1-one is its ability to participate in various types of cross-coupling reactions. These reactions are pivotal in modern organic synthesis, allowing for the creation of biologically active compounds with intricate architectures. For instance, researchers have successfully employed this compound in Suzuki-Miyaura couplings to synthesize heterocyclic frameworks that exhibit promising anti-cancer properties. The methylthio group plays a critical role in these reactions by stabilizing transition states and enhancing reaction efficiency.

In addition to its role in organic synthesis, 1-(5-(Methylthio)thiophen-2-yl)propan-1-one has been explored for its electronic properties. The thiophene moiety is known for its conjugated π-system, which contributes to its semiconducting behavior. Recent studies have demonstrated that this compound can be incorporated into organic electronics, such as field-effect transistors (FETs), where it serves as an active layer material. Its ability to form stable charge transport channels makes it a valuable component in the development of next-generation electronic devices.

The application of 1-(5-(Methylthio)thiophen-2-yl)propan-1-one extends beyond traditional chemistry into the realm of materials science. By incorporating this compound into polymer matrices, researchers have developed advanced materials with enhanced mechanical and thermal stability. For example, blends containing this compound exhibit improved resistance to oxidative degradation, making them suitable for use in high-performance polymers and composites.

From a pharmacological perspective, 1-(5-(Methylthio)thiophen-2-yl)propan-1-one has shown potential as a lead compound in drug discovery efforts. Its structural features make it an attractive candidate for targeting various disease states, including cancer and neurodegenerative disorders. Recent research has focused on modifying the compound's substituents to optimize its bioavailability and pharmacokinetic profile, paving the way for future therapeutic applications.

In conclusion, 1-(5-(Methylthio)thiophen-2-yl)propan-1-one (CAS No: 74047-81-7) is a multifaceted compound with diverse applications across organic chemistry, materials science, and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.